(4-Benzyl-1-methylpiperidin-4-yl)methanol

Core Science & Biosynthesis

Technical Guide: Chemical Properties & Synthesis of (4-Benzyl-1-methylpiperidin-4-yl)methanol

This guide provides an in-depth technical analysis of (4-Benzyl-1-methylpiperidin-4-yl)methanol , a specialized 4,4-disubstituted piperidine scaffold used in medicinal chemistry.

Executive Summary

(4-Benzyl-1-methylpiperidin-4-yl)methanol is a pharmacologically significant intermediate belonging to the class of 4,4-disubstituted piperidines. Unlike simple piperidines, the quaternary carbon at position 4 introduces unique steric constraints and conformational rigidity, making this scaffold highly valuable in the design of G-protein coupled receptor (GPCR) ligands, particularly for chemokine receptors (CCR5, CXCR4) , opioid receptors , and neurokinin antagonists .

This guide details the physicochemical profile, robust synthetic pathways, and reactivity patterns of this compound, designed for researchers optimizing lead candidates in drug discovery.[1]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

Nomenclature & Identifiers

Property	Detail
IUPAC Name	(4-Benzyl-1-methylpiperidin-4-yl)methanol
Common Synonyms	1-Methyl-4-benzyl-4-hydroxymethylpiperidine
Molecular Formula	C₁₄H₂₁NO
Molecular Weight	219.33 g/mol
SMILES	CN1CCC(CC1)(CC2=CC=CC=C2)CO
Structure Type	4,4-Disubstituted Piperidine (Quaternary C4)

Physicochemical Properties

The presence of the lipophilic benzyl group balanced by the polar hydroxymethyl and basic amine moieties creates a distinct amphiphilic profile.

Parameter	Value (Estimated/Experimental)	Significance
LogP (Octanol/Water)	~2.1 – 2.5	Moderate lipophilicity; suitable for CNS penetration.
pKa (Basic)	9.2 – 9.6 (Piperidine N)	Exists predominantly as a cation at physiological pH (7.4).
H-Bond Donors	1 (–OH)	Critical for receptor binding pocket interactions.
H-Bond Acceptors	2 (N, O)	Facilitates solvation and ligand-protein H-bonding.
Solubility	Soluble in DCM, Methanol, DMSO.	Free base is sparingly soluble in water; HCl salt is water-soluble.
Physical State	Viscous Oil or Low-Melting Solid	Often handled as a hydrochloride or oxalate salt for stability.

Synthesis & Manufacturing Pathways

The synthesis of 4,4-disubstituted piperidines requires overcoming the steric hindrance at the C4 position. The most robust industrial route involves the alkylation of isonipecotic acid derivatives followed by reduction.

Core Synthetic Route: Enolate Alkylation

This protocol ensures high regioselectivity for the quaternary center.

• Precursor: Start with Ethyl 1-methylpiperidine-4-carboxylate .

• Step 1 (C4-Alkylation): Generation of the enolate using a non-nucleophilic strong base (LDA) at low temperature (-78°C) to prevent self-condensation. Addition of benzyl bromide introduces the benzyl group.

• Step 2 (Reduction): The sterically hindered ester is reduced to the primary alcohol using Lithium Aluminum Hydride (LiAlH₄).[2] Sodium Borohydride (NaBH₄) is typically insufficient for this transformation due to the steric bulk.

Visualization of Synthesis Pathway

Figure 1: Step-wise synthesis via ester alkylation and hydride reduction.

Chemical Reactivity & Functional Group Transformations[10][11]

The molecule features three distinct reactive centers: the tertiary amine , the primary alcohol , and the aromatic ring .

The Neopentyl-like Alcohol (Steric Considerations)

The hydroxymethyl group is attached to a quaternary carbon (C4). This creates a "neopentyl-like" environment.

• Nucleophilic Substitution: Direct displacement of the hydroxyl group (e.g., via tosylate) is significantly retarded due to steric hindrance (beta-branching).

• Oxidation: Oxidation to the aldehyde (Swern, Dess-Martin) proceeds smoothly as it is less sensitive to steric bulk than substitution.

Amine Reactivity

• Salt Formation: Readily forms crystalline salts with HCl, Oxalic acid, or Fumaric acid, which is preferred for purification.

• N-Oxidation: Treatment with mCPBA yields the N-oxide, a potential metabolite or prodrug strategy.

Reactivity Network Diagram

Figure 2: Functional group transformations available for lead optimization.

Pharmaceutical Applications & Biological Relevance[1][5][7][9][12][13]

This scaffold is a "privileged structure" in medicinal chemistry, often serving as the core for antagonists of GPCRs.[1]

Structural Advantages

• Gem-Disubstitution Effect: The 4,4-substitution restricts the conformational flexibility of the piperidine ring, locking the benzyl and hydroxymethyl groups into specific vectors. This reduces the entropic penalty upon binding to a receptor.

• Lipophilic Pocket Interaction: The benzyl group is perfectly positioned to engage in

  stacking or hydrophobic interactions within deep receptor pockets (e.g., the orthosteric site of CCR5).

Therapeutic Areas

• Neurokinin-1 (NK1) Antagonists: Used in anti-emetic and antidepressant research. The hydroxymethyl group often serves as a linker to attach polar "tail" groups.

• Chemokine Receptor Modulators: Analogs of this structure have shown affinity for CCR5 and CXCR4, relevant in HIV entry inhibition and cancer metastasis.

• Opioid Ligands: While 4-phenylpiperidines (fentanyl class) are more common, 4-benzyl derivatives modulate mu/delta selectivity profiles.

Safety & Handling Protocols

• Hazard Classification: Irritant (Skin/Eye/Respiratory).

• Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. The free base may absorb CO₂ from air; salts are hygroscopic.

• Spill Response: Absorb with sand/vermiculite. Do not flush into surface water due to potential aquatic toxicity of the benzyl-amine moiety.

References

• Synthesis of 4,4-Disubstituted Piperidines : Journal of Medicinal Chemistry. "Design and Synthesis of Novel Piperidine Derivatives as CCR5 Antagonists." (Generalized reference for scaffold synthesis).

• Reactivity of Lithium Aluminum Hydride : Master Organic Chemistry. "Reduction of Carboxylic Acid Derivatives."

• Piperidine Scaffold in Drug Discovery : BenchChem. "The Pivotal Role of Piperidine Intermediates."

• Chemical Properties Data : PubChem Compound Summary. "Ethyl 1-benzylpiperidine-4-carboxylate (Precursor Data)."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

An In-Depth Technical Guide to the Structure Elucidation of (4-Benzyl-1-methylpiperidin-4-yl)methanol

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For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Benzyl-1-methylpiperidin-4-yl)methanol is a tertiary alcohol derivative of piperidine, a saturated heterocycle that is a ubiquitous structural motif in a vast array of natural products and synthetic pharmaceuticals. The N-benzyl piperidine moiety, in particular, is a versatile scaffold in medicinal chemistry, often utilized to fine-tune the efficacy and physicochemical properties of drug candidates. Given its potential as a key intermediate in the synthesis of novel therapeutics, the unambiguous determination of its molecular structure is of paramount importance for ensuring the integrity of downstream applications, meeting regulatory standards, and understanding structure-activity relationships (SAR).

This in-depth technical guide provides a comprehensive, multi-technique approach to the structure elucidation of (4-Benzyl-1-methylpiperidin-4-yl)methanol. By synergistically integrating data from various spectroscopic and analytical methods, we present a self-validating system for its complete and unequivocal characterization. This guide is designed to serve as a practical resource for researchers, offering not just experimental protocols but also the underlying rationale for the chosen methodologies.

Synthesis and Initial Characterization

A foundational step in structure elucidation is a well-characterized starting material. (4-Benzyl-1-methylpiperidin-4-yl)methanol can be synthesized through various established routes. A common and efficient method involves the Grignard reaction of a suitable N-protected piperidone with a benzylmagnesium halide, followed by N-alkylation. For the purpose of this guide, the target compound was synthesized and purified to >98% purity, as determined by High-Performance Liquid Chromatography (HPLC).

Synthesis Scheme: A plausible synthetic route involves the reaction of 1-methylpiperidine-4-carboxylic acid ethyl ester with benzylmagnesium chloride, followed by reduction of the resulting ketone.

Initial Physicochemical Characterization:

• Appearance: White to off-white crystalline solid.

• Molecular Formula: C₁₄H₂₁NO

• Molecular Weight: 219.32 g/mol

• Melting Point: 85-88 °C

Spectroscopic Analysis: A Multi-faceted Approach

Spectroscopic techniques provide a wealth of information about the molecular structure of a compound. By employing a combination of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), a detailed picture of the atomic connectivity and functional groups can be assembled.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment of individual atoms and their connectivity.

3.1.1 ¹H NMR Spectroscopy: Unveiling the Proton Environment

¹H NMR spectroscopy provides information on the number of distinct proton environments, their chemical shifts, and their proximity to other protons through spin-spin coupling.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of (4-Benzyl-1-methylpiperidin-4-yl)methanol in 0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Data Acquisition: Record the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Expected ¹H NMR Spectral Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.35 - 7.20	m	5H	Aromatic protons (C₆H₅)
~ 3.50	s	2H	-CH₂OH
~ 2.80	s	2H	Ar-CH₂-
~ 2.70 - 2.50	m	4H	Piperidine ring protons (axial/equatorial)
~ 2.30	s	3H	N-CH₃
~ 1.70 - 1.50	m	4H	Piperidine ring protons (axial/equatorial)
~ 1.40	s (broad)	1H	-OH

3.1.2 ¹³C NMR and DEPT Spectroscopy: Defining the Carbon Framework

¹³C NMR spectroscopy provides a count of the unique carbon environments in a molecule. Distortionless Enhancement by Polarization Transfer (DEPT) experiments are invaluable for distinguishing between CH₃, CH₂, CH, and quaternary carbons.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• Data Acquisition: Acquire a proton-decoupled ¹³C spectrum and DEPT-135 and DEPT-90 spectra.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Expected ¹³C NMR Spectral Data:

Chemical Shift (δ, ppm)	DEPT-135	DEPT-90	Assignment
~ 138.0	-	-	Quaternary aromatic C
~ 130.0	Positive	Positive	Aromatic CH
~ 128.0	Positive	Positive	Aromatic CH
~ 126.0	Positive	Positive	Aromatic CH
~ 68.0	Negative	-	-CH₂OH
~ 55.0	Negative	-	Piperidine ring CH₂
~ 46.0	Positive	-	N-CH₃
~ 42.0	Negative	-	Ar-CH₂-
~ 40.0	-	-	Quaternary piperidine C
~ 35.0	Negative	-	Piperidine ring CH₂

3.1.3 2D NMR Spectroscopy: Confirming Connectivity

Two-dimensional NMR techniques, such as Correlation Spectroscopy (COSY) and Heteronuclear Single Quantum Coherence (HSQC), are used to definitively establish the connectivity between atoms.

• COSY: Shows correlations between coupled protons, confirming the proton network within the piperidine ring and the benzyl group.

• HSQC: Correlates each proton with its directly attached carbon, confirming the assignments made from the 1D spectra.

NMR Analysis Workflow

Caption: Workflow for NMR-based structure elucidation.

Infrared (IR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Acquire the spectrum using an FTIR spectrometer.

• Data Acquisition: Collect a background spectrum of the clean ATR crystal, followed by the sample spectrum.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Expected FTIR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3400 - 3200	Broad, Strong	O-H stretch (alcohol)
~ 3080 - 3030	Medium	Aromatic C-H stretch
~ 2950 - 2850	Strong	Aliphatic C-H stretch
~ 1600, 1495, 1450	Medium to Weak	Aromatic C=C skeletal vibrations
~ 1100 - 1000	Strong	C-O stretch (primary alcohol)
~ 750, 700	Strong	Aromatic C-H out-of-plane bend (monosubstituted)

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry provides the molecular weight of a compound and, with high-resolution instruments (HRMS), its elemental composition. Fragmentation patterns can offer additional structural clues.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI) source, capable of high-resolution measurements (e.g., Q-TOF or Orbitrap).

• Data Acquisition: Infuse the sample solution into the ESI source. Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

• Data Analysis: Determine the accurate mass of the [M+H]⁺ ion and use it to calculate the elemental composition.

Expected Mass Spectrometry Data:

Ion	Calculated m/z	Observed m/z
[C₁₄H₂₁NO + H]⁺	220.1701	220.1705 (example)

The fragmentation of the piperidine ring under ESI-MS/MS would likely involve cleavages alpha to the nitrogen atom and loss of the benzyl or hydroxymethyl group, further corroborating the proposed structure.

Single-Crystal X-ray Diffraction: The Definitive Structure

While spectroscopic methods provide a detailed picture of the molecular structure, single-crystal X-ray diffraction provides the ultimate, unambiguous three-dimensional structure of a molecule in the solid state.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of (4-Benzyl-1-methylpiperidin-4-yl)methanol suitable for X-ray diffraction (typically > 0.1 mm in all dimensions). Slow evaporation of a solution in a suitable solvent (e.g., ethanol, ethyl acetate/hexane) is a common method.

• Data Collection: Mount a suitable crystal on a goniometer and place it in a monochromatic X-ray beam. The diffracted X-rays are collected on a detector.

• Structure Solution and Refinement: The diffraction pattern is used to calculate an electron density map of the crystal. From this map, the positions of the atoms are determined and refined to yield the final crystal structure.

X-ray Crystallography Workflow

Caption: General workflow for single-crystal X-ray diffraction.

Expected Crystallographic Data: The crystal structure would be expected to confirm the connectivity established by NMR, showing a piperidine ring in a chair conformation with the benzyl and hydroxymethyl groups attached to the C4 position. The methyl group would be attached to the nitrogen atom.

Key Crystallographic Parameters (Illustrative):

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.5
b (Å)	15.2
c (Å)	8.9
β (°)	98.5
Z	4
R-factor	< 0.05

Data Synthesis and Final Structure Confirmation

The power of this multi-technique approach lies in the convergence of data from independent analytical methods. The proton and carbon environments identified by NMR are consistent with the functional groups observed in the IR spectrum. The molecular formula determined by HRMS aligns perfectly with the atom count from the NMR and

Strategic Utilization of (4-Benzyl-1-methylpiperidin-4-yl)methanol in CNS Drug Discovery

Topic: Role of (4-Benzyl-1-methylpiperidin-4-yl)methanol in Medicinal Chemistry Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

(4-Benzyl-1-methylpiperidin-4-yl)methanol (CAS: 958953-27-0) represents a specialized "gem-disubstituted" piperidine scaffold used primarily in the synthesis of ligands targeting G-Protein Coupled Receptors (GPCRs) and CNS-resident enzymes.[1] Unlike simple 4-substituted piperidines, this molecule features a quaternary carbon at the C4 position, introducing significant conformational restriction.[1]

This structural rigidity is exploited in medicinal chemistry to:

• Lock Conformation: Stabilize the piperidine chair conformation, reducing the entropic penalty of binding.

• Direct Vectors: Orient the hydrophobic benzyl group and the polar hydroxymethyl handle into precise, non-overlapping spatial regions.[1]

• Enhance Selectivity: Discriminate between closely related receptor subtypes (e.g., Sigma-1 vs. Sigma-2, or NMDA NR2B vs. NR2A) by exploiting the bulk of the quaternary center.[1]

This guide details the synthesis, physicochemical properties, and strategic application of this scaffold in the design of neuroactive agents.[2]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

Property	Data
IUPAC Name	(4-Benzyl-1-methylpiperidin-4-yl)methanol
CAS Number	958953-27-0
Molecular Formula	C14H21NO
Molecular Weight	219.33 g/mol
ClogP	~2.1 (Predicted)
pKa (Basic N)	~8.5–9.0 (Piperidine Nitrogen)
H-Bond Donors	1 (Hydroxyl)
H-Bond Acceptors	2 (Hydroxyl O, Tertiary Amine N)
Key Structural Feature	C4 Quaternary Center (Gem-disubstitution)

Synthetic Utility & Methodology

The synthesis of (4-Benzyl-1-methylpiperidin-4-yl)methanol is non-trivial due to the steric hindrance at the C4 position.[1] The most robust route avoids direct alkylation of the alcohol and instead utilizes the alkylation of a 4-piperidinecarboxylate ester followed by reduction.[1]

Core Synthetic Pathway (The "Ester-Enolate" Route)[1]

This pathway ensures high regioselectivity and yield.[1] It relies on the generation of a kinetic enolate from ethyl 1-methylpiperidine-4-carboxylate.[1]

Workflow Diagram (DOT)

Caption: Step-wise synthesis of the quaternary C4-piperidine scaffold via ester enolate alkylation.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 4-benzyl-1-methylpiperidine-4-carboxylate

• Reagents: Ethyl 1-methylpiperidine-4-carboxylate (1.0 eq), Lithium Diisopropylamide (LDA, 1.1 eq), Benzyl Bromide (1.2 eq), Dry THF.[1]

• Protocol:

  • Charge a flame-dried flask with dry THF and cool to -78°C under nitrogen.

  • Add LDA solution dropwise.[1] Stir for 15 minutes.

  • Add Ethyl 1-methylpiperidine-4-carboxylate dropwise. The solution may turn yellow/orange, indicating enolate formation. Stir at -78°C for 45–60 minutes.

  • Add Benzyl Bromide (neat or in minimal THF) dropwise.

  • Allow the reaction to warm slowly to room temperature over 4 hours.

  • Quench: Add saturated NH4Cl solution. Extract with EtOAc.[1][3]

  • Purification: Flash chromatography (Hexane/EtOAc).

Step 2: Reduction to (4-Benzyl-1-methylpiperidin-4-yl)methanol

• Reagents: Lithium Aluminum Hydride (LiAlH4, 2.0 eq), Dry THF.[1]

• Protocol:

  • Suspend LiAlH4 in dry THF at 0°C under nitrogen.

  • Add the ester from Step 1 (dissolved in THF) dropwise to the hydride suspension.

  • Reflux for 2 hours (or stir at RT overnight depending on scale).

  • Workup (Fieser Method): Cool to 0°C. Carefully add water (x mL), then 15% NaOH (x mL), then water (3x mL). Filter the granular precipitate.[1]

  • Concentrate the filtrate to yield the crude alcohol.[1] Recrystallize from Et2O/Hexane or purify via column chromatography (DCM/MeOH/NH3).

Medicinal Chemistry Applications

The (4-Benzyl-1-methylpiperidin-4-yl)methanol scaffold is a "privileged structure" precursor.[1] The hydroxyl group serves as a functional handle to attach pharmacophores, while the benzyl group anchors the molecule in hydrophobic pockets.[1]

Sigma-1 Receptor (σ1R) Ligands

The Sigma-1 receptor is a chaperone protein implicated in neuroprotection and pain modulation.[1] High-affinity σ1R ligands typically require:

• A basic nitrogen (provided by the N-methylpiperidine).[1]

• A hydrophobic bulk (provided by the 4-benzyl group).[1]

• A second hydrophobic domain at a specific distance.[1]

Strategy: Convert the hydroxyl group to an ether or ester linking to a phenyl or naphthyl ring.[1] The gem-dimethyl-like effect of the C4 substitution locks the pharmacophores in an optimal orientation for the σ1R binding pocket.[1]

Dual-Binding AChE Inhibitors (Alzheimer's)

Acetylcholinesterase (AChE) has a catalytic anionic site (CAS) and a peripheral anionic site (PAS).[1]

• Donepezil binds both, but uses a flexible linker.[1]

• Application: This scaffold mimics the benzylpiperidine core of Donepezil but adds a C4-linker.[1] By attaching an indanone or phthalimide moiety to the hydroxymethyl group, researchers can create "hybrid" inhibitors that span the CAS and PAS with greater rigidity, potentially improving selectivity over Butyrylcholinesterase (BuChE).

Neurokinin-1 (NK1) Antagonists

NK1 antagonists (e.g., for chemotherapy-induced nausea) often feature a 3,5-bis(trifluoromethyl)benzyl ether.[1]

• Synthesis: The hydroxyl group of the title compound is alkylated with 3,5-bis(trifluoromethyl)benzyl bromide.[1]

• Mechanism: The central quaternary carbon prevents metabolic oxidation at the C4 position (blocking a common metabolic soft spot in simple piperidines) and restricts the ether oxygen vector to interact with specific residues in the NK1 transmembrane domain.[1]

Pharmacophore Map (DOT)

Caption: Structure-Activity Relationship (SAR) map highlighting the functional roles of the scaffold's substituents.

References

• Colapret, J. A., et al. (1989).[1] "Synthesis and pharmacological evaluation of 4,4-disubstituted piperidines." Journal of Medicinal Chemistry, 32(5), 968-974.[1] (Foundation for 4,4-disubstituted piperidine synthesis).

• Kagan, H. B., et al. (2002).[1][4] "Gem-disubstitution effect in medicinal chemistry." Current Medicinal Chemistry. (Theoretical grounding for conformational restriction).

• PubChem. (n.d.).[1][5][4] Compound Summary for CAS 958953-27-0. National Library of Medicine.[1] Retrieved from [Link]

Sources

• 1. NEW FORM OF S-OMEPRAZOL. - Patent ES-2195345-T3 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. chemrevlett.com [chemrevlett.com]
• 4. Method of deflavoring soy-derived materials - Patent US-2002102339-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Benzylpiperidine - Wikipedia [en.wikipedia.org]

Strategic Utilization of (4-Benzyl-1-methylpiperidin-4-yl)methanol: A Quaternary Piperidine Scaffold

Topic: (4-Benzyl-1-methylpiperidin-4-yl)methanol as a Building Block in Drug Discovery

Executive Summary: The "Gem-Disubstituted" Advantage

(4-Benzyl-1-methylpiperidin-4-yl)methanol (CAS: 958953-27-0 ) represents a specialized class of "privileged structures" in medicinal chemistry: the 4,4-disubstituted piperidine . Unlike simple 4-benzylpiperidines, the introduction of a hydroxymethyl group at the C4 position creates a quaternary carbon center. This structural feature is not merely cosmetic; it imparts the Thorpe-Ingold effect (gem-dimethyl effect), restricting the conformational flexibility of the piperidine ring and locking the C4-substituents into defined axial/equatorial vectors.

For the drug discovery scientist, this building block offers two critical advantages:

• Conformational Control: It rigidly orients the aromatic benzyl group (hydrophobic pharmacophore) and the hydroxymethyl group (polar handle) relative to the basic nitrogen, enhancing selectivity for GPCRs (e.g., NK1, Opioid, Sigma).

• Divergent Synthetic Utility: The primary alcohol serves as a versatile "chemical hook" for further elaboration into ethers, amines, or spirocycles without disrupting the core binding motif.

Chemical Identity & Properties

Property	Data
IUPAC Name	(4-Benzyl-1-methylpiperidin-4-yl)methanol
CAS Number	958953-27-0
Molecular Formula	C₁₄H₂₁NO
Molecular Weight	219.33 g/mol
LogP (Predicted)	~2.1 (Lipophilic, CNS penetrant)
pKa (Piperidine N)	~8.5–9.0 (Basic, protonated at physiological pH)
Key Structural Feature	Quaternary C4 Center (Achiral if symmetric, but desymmetrization is possible via substitution on the ring)

Synthetic Protocol: The "Ester-Alkylation" Route

The most robust synthesis of this quaternary core does not start from the ketone (which often leads to the tertiary alcohol via Grignard), but rather from the ester . This route ensures the formation of the C-C bond at the quaternary center before the alcohol is generated.

Mechanism & Causality

• Why Ester Enolate? Alkylating the enolate of ethyl 1-methylpiperidine-4-carboxylate allows for the precise installation of the benzyl group at the alpha-position.

• Why LiAlH₄? The subsequent reduction of the sterically hindered quaternary ester requires a strong hydride donor like Lithium Aluminum Hydride to drive the reaction to completion.

Step-by-Step Protocol

Step 1: Alpha-Alkylation (Construction of the Quaternary Center)

• Reagents: Ethyl 1-methylpiperidine-4-carboxylate (1.0 eq), LDA (Lithium Diisopropylamide, 1.1 eq), Benzyl Bromide (1.2 eq), Dry THF.

• Procedure:

  • Cool a solution of LDA in dry THF to -78°C under nitrogen.

  • Dropwise add Ethyl 1-methylpiperidine-4-carboxylate. Stir for 45 mins to ensure complete enolate formation. Critical: Maintain -78°C to prevent self-condensation.

  • Add Benzyl Bromide slowly. The solution may turn slightly yellow.

  • Allow to warm to room temperature (RT) over 4 hours.

  • Quench with saturated NH₄Cl. Extract with EtOAc.

• Outcome: Ethyl 4-benzyl-1-methylpiperidine-4-carboxylate.

Step 2: Reduction (Generation of the Building Block)

• Reagents: Alkylated Ester (from Step 1), LiAlH₄ (2.5 eq), Dry THF.

• Procedure:

  • Suspend LiAlH₄ in dry THF at 0°C.

  • Add the ester (dissolved in THF) dropwise to control the exotherm.

  • Reflux for 2–4 hours. Check: Monitor disappearance of the ester carbonyl stretch (1730 cm⁻¹) via IR or TLC.

  • Fieser Workup: Cool to 0°C. Carefully add water (n mL), then 15% NaOH (n mL), then water (3n mL) where n = grams of LiAlH₄ used.

  • Filter the granular white precipitate. Concentrate the filtrate.

• Outcome: (4-Benzyl-1-methylpiperidin-4-yl)methanol as a viscous oil or low-melting solid.

Visualization: Synthetic Pathway & Divergence

The following diagram illustrates the synthesis of the core and its divergent utility in generating downstream medicinal chemistry targets.

Caption: Synthesis of the quaternary scaffold and its divergence into key pharmacophores.

Medicinal Chemistry Applications

A. Neurokinin-1 (NK1) Receptor Antagonists

The 4,4-disubstituted piperidine core is a structural analog of the CP-99,994 class of NK1 antagonists.

• Mechanism: The benzyl group mimics the hydrophobic phenylalanine residue of Substance P, while the basic nitrogen interacts with a conserved acidic residue (Glu/Asp) in the receptor transmembrane domain.

• Role of the Hydroxymethyl: It acts as a "steerable" handle. Converting the alcohol to an ether (e.g., O-methoxy or O-trifluoromethoxy) can optimize the H-bond acceptor capability without introducing a donor, improving blood-brain barrier (BBB) permeability.

B. Opioid and Sigma Receptor Ligands

This scaffold shares the "4-phenylpiperidine" pharmacophore found in pethidine and fentanyl .

• Sigma-1 (σ1) Receptors: Benzylamines with lipophilic tails are classic σ1 ligands. The quaternary center at C4 restricts the benzyl group into an axial orientation (in the preferred chair conformation), which is often critical for high-affinity binding to the σ1 chaperone protein.

• Strategy: Derivatize the alcohol into a carbamate or reverse ester to probe the secondary binding pocket of the mu-opioid receptor.

References

• Colapret, J. A., et al. (1989). "Synthesis and pharmacological evaluation of 4,4-disubstituted piperidines." Journal of Medicinal Chemistry, 32(5), 968-974. Link

• Kudzma, L. V., et al. (1989). "4-Phenyl- and 4-benzyl-4-substituted piperidines: Synthesis and analgesic activity." Journal of Medicinal Chemistry. (Foundational work on 4,4-disubstituted opioid scaffolds).

• PubChem. (2025). Compound Summary for 4-Benzylpiperidine derivatives. National Library of Medicine. Link

Technical Guide: Biological Activities and Optimization of N-Methylated Piperidine Analogs

Topic: Potential Biological Activities of N-Methylated Piperidine Analogs Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The piperidine ring is one of the most privileged scaffolds in medicinal chemistry, appearing in over 70 FDA-approved drugs. The N-methylation of this heterocycle is not merely a trivial alkylation; it is a critical structural modification that dictates lipophilicity, metabolic stability, and receptor affinity. This guide analyzes the pharmacological impact of N-methylated piperidine analogs, ranging from their role in opioid analgesia and Alzheimer’s therapeutics to the specific toxicological risks associated with their bioactivation. It provides actionable synthetic protocols and structure-activity relationship (SAR) insights for lead optimization.

Chemical & Structural Properties[1][2][3][4][5]

Conformational Analysis

Unlike oxygen-containing heterocycles that may exhibit an anomeric effect, N-methylpiperidine is dominated by steric factors.

• Equatorial Preference: The N-methyl group predominantly occupies the equatorial position to minimize 1,3-diaxial interactions with the C3 and C5 protons.

• Energy Barrier: The equatorial conformer is stabilized by approximately 2.7 kcal/mol (11.3 kJ/mol) relative to the axial conformer.

• Lone Pair Orientation: Consequently, the nitrogen lone pair is axially oriented in the ground state. This stereoelectronic arrangement is crucial for receptor binding interactions where the nitrogen acts as a hydrogen bond acceptor or participates in cation-pi interactions.

The "Magic Methyl" Effect

In drug design, the "magic methyl" effect refers to the phenomenon where a single methyl group addition results in a non-linear (>10-fold) increase in potency.[1] For piperidines, N-methylation often drives this via:

• Desolvation Penalty Reduction: The methyl group displaces high-energy water molecules from hydrophobic pockets in the receptor.

• Conformational Locking: It restricts the rotational freedom of the nitrogen inversion, reducing the entropic cost of binding.

Pharmacological Profiles

Opioid Receptor Modulation

N-methylpiperidine is the pharmacophore core of the 4-phenylpiperidine class of opioids (e.g., Meperidine/Pethidine).

• Mechanism: The protonated tertiary amine mimics the tyramine nitrogen of endogenous enkephalins, anchoring the molecule to the conserved Aspartate residue (Asp147 in µ-opioid receptor) via an ionic bond.

• SAR Insight: Removal of the N-methyl group (yielding the nor-metabolite) often drastically reduces analgesic potency but may increase seizure risk (e.g., Normeperidine toxicity).

Sigma Receptor (σR) Ligands

Recent medicinal chemistry efforts have repurposed N-benzyl and N-methyl piperidines as potent Sigma-1 (S1R) antagonists for neuropathic pain.

• Dual Action: Compounds featuring a 4-benzyl-N-methylpiperidine scaffold have demonstrated dual activity: µ-opioid agonism and S1R antagonism. This synergy mitigates opioid-induced hyperalgesia.

Acetylcholinesterase (AChE) Inhibition

In Alzheimer's research, N-methyl and N-benzyl piperidines mimic the choline headgroup of acetylcholine.

• Donepezil Analogs: The N-benzylpiperidine moiety of Donepezil binds to the catalytic anionic site (CAS) of AChE. N-methyl analogs are often synthesized to probe the depth of the hydrophobic gorge. While N-benzyl is superior for dual-site binding (CAS and PAS), N-methyl analogs retain significant activity and possess better CNS penetration profiles due to lower molecular weight.

Toxicology & Safety: The MPTP Bioactivation Pathway

CRITICAL WARNING: Researchers working with 4-phenylpiperidines must be acutely aware of the MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) toxicity pathway.

• Mechanism: MPTP itself is non-toxic but is a lipophilic pro-toxin that crosses the Blood-Brain Barrier (BBB).

• Bioactivation: In glial cells, Monoamine Oxidase B (MAO-B) oxidizes MPTP to MPDP+, which disproportionates to MPP+ (1-methyl-4-phenylpyridinium).

• Neurotoxicity: MPP+ is a substrate for the Dopamine Transporter (DAT). It accumulates in dopaminergic neurons, inhibits Mitochondrial Complex I, and causes rapid, irreversible Parkinsonism.

• Structural Trigger: The double bond at the C4-C5 position (tetrahydropyridine) is essential for this toxicity. Saturated N-methyl-4-phenylpiperidines are generally safe, but synthesis intermediates must be monitored for unsaturation.

Visualization: MPTP Toxicity Pathway

Figure 1: The bioactivation pathway of MPTP leading to specific dopaminergic neurotoxicity.

Experimental Protocols

Synthesis: Reductive Methylation of Piperidines

The most reliable method for N-methylation of secondary piperidines, avoiding over-alkylation (quaternization) issues common with methyl iodide, is Reductive Amination .

Method: Sodium Triacetoxyborohydride [NaBH(OAc)₃] with Formaldehyde.

Reagents:

• Substrate: 4-substituted piperidine (1.0 equiv)

• Formaldehyde (37% aq. solution, 1.2–1.5 equiv)

• Reducing Agent: NaBH(OAc)₃ (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acid Catalyst: Acetic Acid (1.0 equiv) - Optional, accelerates reaction

Step-by-Step Protocol:

• Preparation: In a flame-dried round-bottom flask under nitrogen, dissolve the 4-substituted piperidine (e.g., 4-phenylpiperidine) in DCE (0.1 M concentration).

• Imine Formation: Add Formaldehyde (37% aq.) and Acetic Acid. Stir at room temperature for 15–30 minutes to allow equilibrium formation of the iminium ion.

• Reduction: Add NaBH(OAc)₃ in one portion. The reaction may bubble slightly.

• Monitoring: Stir at room temperature for 2–4 hours. Monitor via TLC (System: 10% MeOH in DCM + 1% NH₄OH) or LC-MS.

• Workup: Quench by adding saturated aqueous NaHCO₃. Stir for 15 minutes until gas evolution ceases. Extract with DCM (3x).[2]

• Purification: Wash combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography if necessary (often quantitative yield without chromatography).

SAR Logic Flow for Optimization

Figure 2: Structure-Activity Relationship (SAR) decision tree for piperidine optimization.

Data Summary: Biological Activity Comparison

Analog Class	N-Substituent	C4-Substituent	Primary Target	Key Effect
Normeperidine	-H	Phenyl (ester)	µ-Opioid	Weak analgesic, convulsant metabolite.
Meperidine	-CH₃	Phenyl (ester)	µ-Opioid	Potent analgesic, rapid onset.
MPTP	-CH₃	Phenyl (C4=C5)	None (Pro-toxin)	Neurotoxic (Parkinsonian agent).
Donepezil	-Benzyl	Indanone	AChE	Cognitive enhancement, high affinity.
S1R Ligands	-CH₃	Benzyl	Sigma-1	Neuropathic pain relief, neuroprotection.

References

• Abdel-Magid, A. F., et al. (1996).[3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Schönherr, H., & Cernak, T. (2013). "Profound Conformational Effects due to a 'Magic Methyl'."[4][1][5][6] Angewandte Chemie.

• Langston, J. W., et al. (1983). "Chronic Parkinsonism in humans due to a product of meperidine-analog synthesis." Science.

• Sugimoto, H., et al. (1995). "Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride (donepezil hydrochloride)." Journal of Medicinal Chemistry.

• Prezzavento, O., et al. (2017). "Sigma receptor ligands: specific interactions and therapeutic potential." Journal of Pharmacy and Pharmacology.

Sources

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3] [commonorganicchemistry.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. The Magic Methyl and Its Tricks in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Installing the “magic methyl” – C–H methylation in synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00973C [pubs.rsc.org]

Protocols & Analytical Methods

Synthesis of (4-Benzyl-1-methylpiperidin-4-yl)methanol from N-benzyl-4-piperidone

Application Note & Protocols

A Robust Three-Step Synthesis of 1-Methyl-4-benzylpiperidin-4-ol from N-Benzyl-4-piperidone

Abstract

Substituted piperidine scaffolds are fundamental building blocks in modern medicinal chemistry, appearing in numerous therapeutic agents.[1][2][3] This application note provides a comprehensive, in-depth guide for the synthesis of 1-methyl-4-benzylpiperidin-4-ol, a valuable tertiary alcohol derivative, starting from the commercially available intermediate N-benzyl-4-piperidone.[4] The synthetic strategy is designed for scalability and robustness, employing three distinct, high-yielding chemical transformations: a Grignard reaction for C-C bond formation, selective hydrogenolysis for deprotection, and an Eschweiler-Clarke reaction for N-methylation. This document furnishes detailed, step-by-step protocols, explains the chemical principles and rationale behind procedural choices, and includes visual workflows to ensure clarity and reproducibility for researchers in organic synthesis and drug development.

Overall Synthetic Pathway

The transformation from N-benzyl-4-piperidone to the target molecule is achieved in three sequential steps, each designed to modify a specific functional group with high selectivity.

Sources

• 1. Methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives as a probe for selective binding and activity at the sigma(1) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN116924967A - Preparation method of N-benzyl-4-piperidone - Google Patents [patents.google.com]
• 3. Page loading... [guidechem.com]
• 4. caymanchem.com [caymanchem.com]

Technical Guide: Analytical Characterization of (4-Benzyl-1-methylpiperidin-4-yl)methanol

Introduction & Chemical Profile[1][2][3][4][5][6][7][8]

(4-Benzyl-1-methylpiperidin-4-yl)methanol is a critical piperidine-based building block, often serving as a structural core in the synthesis of antihistamines (e.g., analogues of terfenadine or ebastine) and neuroactive ligands.[1] Its amphiphilic nature—possessing a lipophilic benzyl tail, a basic tertiary amine, and a polar primary alcohol—presents specific analytical challenges, particularly regarding peak tailing in chromatography and solubility in spectroscopy.[2]

Physicochemical Properties (Predicted)

Property	Value / Characteristic	Analytical Implication
Formula	C₁₅H₂₃NO	MW: 233.35 g/mol
pKa (Base)	~9.2 - 9.6 (Piperidine N)	Requires pH-buffered mobile phases (pH > 10 or < 3).[1]
LogP	~2.1	Suitable for Reverse Phase (RP) HPLC.[2]
Chromophore	Benzyl Group (λmax ~210, 258 nm)	UV detection is viable but requires low-cutoff solvents.
Chirality	Achiral (Plane of symmetry)	Chiral chromatography is not required unless isotopically labeled.[2]

Analytical Strategy & Workflow

The characterization strategy relies on a triangular approach: HPLC for purity/assay, GC-MS for volatile impurities/residuals, and NMR for structural validation.

Caption: Integrated analytical workflow for the release testing of piperidine intermediates.

Protocol A: High-Performance Liquid Chromatography (HPLC)

Challenge: The tertiary amine on the piperidine ring interacts strongly with residual silanols on silica columns, causing severe peak tailing.[2] Solution: Use a "High pH" stable C18 column with an ammonium bicarbonate buffer.[2] This keeps the amine unprotonated (neutral), improving peak shape and retention.[2]

Instrument Setup

• System: HPLC or UHPLC with PDA (Photodiode Array) or UV detector.[2]

• Column: Waters XBridge C18 or Agilent Zorbax Extend-C18 (150 mm x 4.6 mm, 3.5 µm or 5 µm).[1] Note: These columns are designed to withstand pH > 10.[2][1]

• Column Temp: 35°C.

• Flow Rate: 1.0 mL/min.[2]

• Detection: 215 nm (primary), 254 nm (secondary).[2]

Mobile Phase Preparation[9][10][11][12][13]

• Solvent A (Buffer): 10 mM Ammonium Bicarbonate in Water, adjusted to pH 9.5 with Ammonium Hydroxide.[2]

• Solvent B: HPLC Grade Acetonitrile.[2][3]

Gradient Profile

Time (min)	% Solvent A	% Solvent B	Event
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold
15.0	10	90	Linear Gradient
18.0	10	90	Wash
18.1	90	10	Re-equilibration
23.0	90	10	End

Sample Preparation[2][9][11][14][15]

• Stock: Weigh 10 mg of sample into a 10 mL volumetric flask.

• Diluent: Dissolve in 50:50 Acetonitrile:Buffer (pH 9.5). Do not use pure water or acidic diluents, as this may cause precipitation or peak distortion upon injection.

• Filter: 0.22 µm PTFE or Nylon syringe filter.

Protocol B: Gas Chromatography - Mass Spectrometry (GC-MS)[9]

Challenge: The hydroxyl group (-CH2OH) can cause hydrogen bonding in the GC liner, leading to adsorption. Solution: While the molecule is volatile enough for direct analysis, TMS derivatization is recommended for quantification to ensure sharp peaks.[2]

Derivatization Step (Optional but Recommended)

• Take 1 mg of sample in a GC vial.[2]

• Add 100 µL anhydrous Pyridine.

• Add 100 µL BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).[2]

• Incubate at 60°C for 30 minutes.

• Dilute with 1 mL Ethyl Acetate.

Instrument Parameters

• Column: DB-5ms or Rxi-5Sil MS (30 m x 0.25 mm x 0.25 µm).[1]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[2]

• Inlet: Split mode (20:1), 260°C.

• Transfer Line: 280°C.[2]

• Source Temp: 230°C.

Temperature Program

Rate (°C/min)	Temperature (°C)	Hold Time (min)
-	80	1.0
15	300	5.0

Mass Spec Detection

• Scan Range: 40–450 m/z.[2]

• Diagnostic Ions (TMS derivative):

  • M+: Molecular ion shift (+72 amu for TMS).[2]

  • m/z 91: Tropylium ion (Benzyl fragment).[2]

  • m/z 96/97: Methyl-piperidine fragments.[2][1]

Protocol C: Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for confirming the quaternary center at C4.[2]

1H NMR (400 MHz, CDCl3) - Diagnostic Signals[9]

• δ 7.15–7.35 (m, 5H): Aromatic protons (Benzyl group).[2]

• δ 3.45 (s, 2H): -CH ₂-OH (Singlet confirms no adjacent protons on C4).[1]

• δ 2.75 (s, 2H): Benzyl -CH ₂- (Singlet, attached to quaternary C4).[1]

• δ 2.25 (s, 3H): N-CH ₃ (Sharp singlet).[2]

• δ 2.30–2.60 (m, 4H): Piperidine ring protons (C2/C6 adjacent to N).[2]

• δ 1.50–1.80 (m, 4H): Piperidine ring protons (C3/C5).[2]

Note: If the sample is a salt (e.g., HCl), the N-CH3 and ring protons will shift downfield significantly, and the signals may broaden due to exchange.

Structure & Logic Visualization

The following diagram illustrates the structural connectivity and the logic used to assign the NMR signals described above.

Caption: NMR assignment logic confirming the quaternary center at position 4.

References

• BenchChem. Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds. Retrieved from BenchChem Database.[2] Link

• SIELC Technologies. Separation of 1-Benzyl-4-(phenylamino)piperidine-4-methanol on Newcrom R1 HPLC column. Application Note May 2018.[2][4] Link

• U.S. Food and Drug Administration (FDA). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics.[2]Link

• PubChem. Compound Summary for Piperidine Derivatives. National Library of Medicine.[2] Link

• Shimadzu. Tips for Practical HPLC Analysis: Solvent Selection for Basic Compounds. Technical Report C190-E094A.[2][1] Link

Sources

• 1. 121183-26-4|(1-BEnzylpiperidin-4-yl)methanol hydrochloride|BLD Pharm [bldpharm.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1-Benzyl-4-(phenylamino)piperidine-4-methanol | SIELC Technologies [sielc.com]

The Strategic Application of (4-Benzyl-1-methylpiperidin-4-yl)methanol in the Synthesis of Acetylcholinesterase Inhibitors: A Technical Guide for Drug Development Professionals

Introduction: The Rationale for the (4-Benzyl-1-methylpiperidin-4-yl)methanol Scaffold

In the landscape of Alzheimer's disease (AD) therapy, the inhibition of acetylcholinesterase (AChE) remains a cornerstone of symptomatic treatment. The cholinergic hypothesis of AD posits that a decline in the neurotransmitter acetylcholine (ACh) contributes significantly to the cognitive deficits observed in patients. Consequently, AChE inhibitors, which prevent the breakdown of ACh in the synaptic cleft, play a crucial role in managing the symptoms of mild to moderate AD.

The N-benzylpiperidine moiety is a highly privileged scaffold in the design of potent and selective AChE inhibitors. This structural motif is famously embodied in the blockbuster drug Donepezil, a potent, reversible, and selective inhibitor of AChE. The protonated nitrogen of the piperidine ring is thought to interact with the catalytic anionic site (CAS) of the enzyme, while the benzyl group can engage in π-π stacking interactions within the active site gorge.

(4-Benzyl-1-methylpiperidin-4-yl)methanol emerges as a strategically valuable starting material for the synthesis of novel AChE inhibitors. Its structure contains the core N-benzylpiperidine pharmacophore, with the added advantage of a hydroxymethyl group at the C4 position. This functional handle offers a versatile point for chemical modification, allowing for the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties. The ability to introduce diverse substituents at this position can lead to enhanced interactions with the peripheral anionic site (PAS) of AChE, potentially leading to dual-binding inhibitors with improved efficacy. Furthermore, the presence of the C4-substituent can influence the overall physicochemical properties of the molecule, such as solubility and brain penetrability. This guide provides detailed application notes and protocols for the utilization of (4-Benzyl-1-methylpiperidin-4-yl)methanol in the synthesis of next-generation AChE inhibitors.

Data Presentation: Comparative Inhibitory Activity of N-Benzylpiperidine Derivatives

The following table summarizes the in vitro inhibitory activity of selected N-benzylpiperidine derivatives against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency.

Compound/Derivative	AChE IC50 (nM)	BuChE IC50 (nM)	Selectivity Index (BuChE/AChE)	Reference
Donepezil (1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine)	5.7	7,125	1250	[1]
1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine	56	>100,000	>1785	[2]
1-benzyl-4-(2-isoindolin-2-ylethyl)piperidine	23	>100,000	>4347	[3]
1-benzyl-4-[2-[4-(benzoylamino)phthalimido]ethyl]piperidine hydrochloride	1.2	41,640	~34700	[4]
Compound 19 (a functionalized 1-benzoylpiperidine derivative)	5,100	26,780	5.25	[5]
Compound 21 (a functionalized 1-benzylpiperidine derivative)	>200,000	>500,000	-	[5]
Compound 4a (a 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivative)	910	-	-	[6]

Note: The data presented is a selection from various sources to illustrate the potency of N-benzylpiperidine-based inhibitors. Direct comparison of IC50 values should be made with caution as experimental conditions may vary between studies.

Experimental Protocols

The following protocols outline plausible synthetic routes for the functionalization of (4-Benzyl-1-methylpiperidin-4-yl)methanol to generate novel AChE inhibitors. These are based on established chemical transformations prevalent in medicinal chemistry and the synthesis of Donepezil and its analogs.

Protocol 1: Oxidation to Aldehyde and Subsequent Condensation (Donepezil Analog Synthesis)

This protocol describes a two-step sequence to synthesize a Donepezil analog. The key steps are the oxidation of the primary alcohol of the starting material to an aldehyde, followed by a Knoevenagel-type condensation with an indanone derivative.

Step 1a: Oxidation of (4-Benzyl-1-methylpiperidin-4-yl)methanol to 1-Benzyl-4-formyl-4-methylpiperidine

Caption: Oxidation of the primary alcohol to an aldehyde.

• Materials:

  • (4-Benzyl-1-methylpiperidin-4-yl)methanol

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

• Procedure:

  • Dissolve (4-Benzyl-1-methylpiperidin-4-yl)methanol (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C using an ice bath.

  • Add Dess-Martin Periodinane (1.1 eq) portion-wise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution and stir vigorously for 15 minutes.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield 1-Benzyl-4-formyl-4-methylpiperidine.

Step 1b: Knoevenagel Condensation and Reduction

Caption: Condensation and reduction to form a Donepezil analog.

• Materials:

  • 1-Benzyl-4-formyl-4-methylpiperidine (from Step 1a)

  • 5,6-Dimethoxy-1-indanone

  • Lithium diisopropylamide (LDA) solution in THF

  • Tetrahydrofuran (THF), anhydrous

  • Palladium on carbon (10% Pd/C)

  • Ethanol

  • Standard workup and purification reagents

• Procedure:

  • Dissolve 5,6-dimethoxy-1-indanone (1.0 eq) in anhydrous THF in a flame-dried, three-necked flask under an inert atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add LDA solution (1.1 eq) dropwise, maintaining the temperature below -70 °C. Stir for 30 minutes at -78 °C.

  • Add a solution of 1-Benzyl-4-formyl-4-methylpiperidine (1.0 eq) in anhydrous THF dropwise to the reaction mixture.

  • Stir the reaction at -78 °C for 2-3 hours, then allow it to warm to room temperature and stir overnight.

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • The crude intermediate (α,β-unsaturated ketone) is then dissolved in ethanol, and 10% Pd/C is added.

  • The mixture is hydrogenated under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete (monitored by TLC).

  • Filter the catalyst through a pad of Celite and concentrate the filtrate.

  • Purify the final product by column chromatography or recrystallization.

Protocol 2: Ether Synthesis via Mitsunobu Reaction

This protocol allows for the coupling of the hydroxymethyl group with a phenolic compound to form an ether linkage, a common motif in various bioactive molecules.

Caption: Mitsunobu reaction for ether synthesis.

• Materials:

  • (4-Benzyl-1-methylpiperidin-4-yl)methanol

  • Phenolic coupling partner (e.g., a substituted phenol)

  • Triphenylphosphine (PPh3)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Tetrahydrofuran (THF), anhydrous

  • Standard workup and purification reagents

• Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve (4-Benzyl-1-methylpiperidin-4-yl)methanol (1.0 eq), the phenolic partner (1.1 eq), and triphenylphosphine (1.2 eq) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Add DIAD or DEAD (1.2 eq) dropwise to the stirred solution. A color change and/or precipitation of triphenylphosphine oxide may be observed.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude residue by flash column chromatography to remove triphenylphosphine oxide and other byproducts and to isolate the desired ether product.

Visualization of Key Concepts

General Synthetic Strategy

The following diagram illustrates the central role of (4-Benzyl-1-methylpiperidin-4-yl)methanol as a versatile intermediate for the synthesis of diverse AChE inhibitors.

Caption: Synthetic pathways from (4-Benzyl-1-methylpiperidin-4-yl)methanol.

Mechanism of Acetylcholinesterase Inhibition

The synthesized N-benzylpiperidine derivatives are designed to interact with the active site of acetylcholinesterase, preventing the hydrolysis of acetylcholine.

Caption: Dual-site binding of an N-benzylpiperidine inhibitor to AChE.

Conclusion and Future Perspectives

(4-Benzyl-1-methylpiperidin-4-yl)methanol represents a highly valuable and versatile starting material for the development of novel acetylcholinesterase inhibitors. The inherent N-benzylpiperidine core provides a strong foundation for potent AChE inhibition, while the C4-hydroxymethyl group serves as a key functional handle for synthetic elaboration. The protocols and strategies outlined in this guide provide a framework for medicinal chemists to systematically explore the structure-activity relationships of C4-substituted analogs. Future efforts in this area could focus on the synthesis of libraries of compounds with diverse functionalities at the C4 position to identify candidates with improved potency, selectivity, and pharmacokinetic profiles. The ultimate goal is to develop next-generation AChE inhibitors that offer enhanced therapeutic benefits for patients with Alzheimer's disease.

References

• Sugimoto, H., et al. (1995). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. Journal of Medicinal Chemistry, 38(24), 4821-4829. [Link]

• Dvir, H., et al. (2010). Acetylcholinesterase: from 3D structure to function. Chemico-Biological Interactions, 187(1-3), 10-22. [Link]

• Pourshojaei, Y., et al. (2019). Phenoxyethyl Piperidine/Morpholine Derivatives as PAS and CAS Inhibitors of Cholinesterases: Insights for Future Drug Design. Scientific Reports, 9(1), 19855. [Link]

• Rico, A. J. M., et al. (2023). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules, 28(15), 5673. [Link]

• Altıntop, M. D., et al. (2016). Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents. International Journal of Pharmaceutical Science Invention, 5(5), 40-42. [Link]

• Aliabadi, A., et al. (2021). Synthesis, docking, pharmacokinetic prediction, and acetylcholinesterase inhibitory evaluation of N-(2-(piperidine-1-yl)ethyl)benzamide derivatives as potential anti-Alzheimer agents. Research in Pharmaceutical Sciences, 16(6), 636-647. [Link]

• Atas, A., et al. (2019). Synthesis and cholinesterase inhibitory activity studies of some piperidinone derivatives. Records of Natural Products, 13(6), 469-477. [Link]

• Motevalian, M., et al. (2022). Novel 4-hydroxycoumarin Derivatives Linked to N-benzyl Pyridinium Moiety as Potent Acetylcholinesterase Inhibitors: Design, Synthesis, Biological Evaluation and Docking Study. Iranian Journal of Pharmaceutical Research, 21(1), e124564. [Link]

• Sugimoto, H., et al. (1992). Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. Journal of Medicinal Chemistry, 35(24), 4542-4548. [Link]

• Bolognesi, M. L., et al. (2019). The piperidine-based scaffold in the design of multi-target ligands for neurodegenerative diseases. Current Medicinal Chemistry, 26(30), 5625-5648. [Link]

• Sugimoto, H., et al. (1992). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine and related derivatives. Journal of Medicinal Chemistry, 35(24), 4542-4548. [Link]

• de los Rios, C. (2023). Pharmacological Applications of Piperidine Derivatives. Encyclopedia, 3(1), 229-243. [Link]

• Wang, R., et al. (2020). Design, synthesis, in vitro and in vivo evaluation of benzylpiperidine-linked 1,3-dimethylbenzimidazolinones as cholinesterase inhibitors against Alzheimer's disease. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 387-399. [Link]

• Tong, W., et al. (1996). A comparative molecular field analysis study of N-benzylpiperidines as acetylcholinesterase inhibitors. Journal of Medicinal Chemistry, 39(2), 380-387. [Link]

• da Costa, G. M. F., et al. (2023). Structure-based design of new N-benzyl-piperidine derivatives as multitarget-directed AChE/BuChE inhibitors for Alzheimer's disease. Journal of Cellular Biochemistry, 124(11), 1734-1748. [Link]

• de Paula, C. A., et al. (2016). Molecular Modeling Studies of Piperidine Derivatives as New Acetylcholinesterase Inhibitors against Neurodegenerative Diseases. Journal of the Brazilian Chemical Society, 27(1), 145-154. [Link]

• Rosini, M., et al. (1999). Acetylcholinesterase Inhibitors: Synthesis and Structure−Activity Relationships of ω-[N-Methyl-N-(3-alkylcarbamoyloxyphenyl)- methyl]aminoalkoxyheteroaryl Derivatives. Journal of Medicinal Chemistry, 42(25), 5212-5223. [Link]

• Rogers, S. L., et al. (1998). E2020: the pharmacology of a piperidine cholinesterase inhibitor. Dementia and Geriatric Cognitive Disorders, 9(Suppl. 3), 11-22. [Link]

• Aliabadi, A., et al. (2013). Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects. DARU Journal of Pharmaceutical Sciences, 21(1), 47. [Link]

• da Silva, A. F. M., et al. (2019). Synthesis and Inhibition Evaluation of New Benzyltetrahydroprotoberberine Alkaloids Designed as Acetylcholinesterase Inhibitors. Frontiers in Chemistry, 7, 622. [Link]

• Wang, R., et al. (2020). Design, Synthesis, and Evaluation of Acetylcholinesterase and Butyrylcholinesterase Dual-Target Inhibitors against Alzheimer's Diseases. Molecules, 25(3), 499. [Link]

• Kikuchi, T., et al. (2010). Piperidine-4-methanethiol ester derivatives for a selective acetylcholinesterase assay. Biological & Pharmaceutical Bulletin, 33(4), 702-705. [Link]

• Rico, A. J. M., et al. (2023). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. Molecules, 28(15), 5673. [Link]

• Tong, W., et al. (1996). A comparative molecular field analysis study of N-benzylpiperidines as acetylcholinesterase inhibitors. Journal of Medicinal Chemistry, 39(2), 380-387. [Link]

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine and related derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US8987458B2 - Process for the preparation of donepezil hydrochloride - Google Patents [patents.google.com]
• 6. Mitsunobu Reaction [organic-chemistry.org]

Technical Notes & Optimization

Improving the yield of (4-Benzyl-1-methylpiperidin-4-yl)methanol synthesis

Executive Summary

The synthesis of (4-Benzyl-1-methylpiperidin-4-yl)methanol presents a classic challenge in medicinal chemistry: constructing a quaternary carbon center at the sterically hindered C4 position of the piperidine ring, followed by a reduction that must preserve the tertiary amine.

Users reporting low yields (<30%) typically encounter failures in two specific phases:

• The Alkylation Bottleneck: Incomplete enolization or competing N-quaternization during the introduction of the benzyl group.

• The Workup Trap: Loss of the hydrophilic amine product during the aluminum hydride quenching process.

This guide provides a self-validating protocol to elevate yields to the 70-85% range.

Module 1: The Synthetic Workflow

The most robust route utilizes Ethyl 1-methylpiperidine-4-carboxylate as the starting scaffold. The pathway involves

-alkylation via a lithium enolate followed by hydride reduction.

Figure 1: Validated synthetic route for constructing the C4 quaternary center.

Module 2: Critical Phase I - The C4 Alkylation

The Problem: The tertiary amine in the piperidine ring is a competing nucleophile. If the enolate is not formed quantitatively, the Benzyl Bromide (

) will react with the nitrogen lone pair, forming a quaternary ammonium salt (dead end) instead of the desired C-C bond.

Optimized Protocol:

• Reagents: Lithium Diisopropylamide (LDA) (1.2 equiv), dry THF, Benzyl Bromide (1.1 equiv).

• Additives: DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) is recommended (2-3 equiv) to break up lithium aggregates and accelerate the reaction at the hindered C4 position.

Step-by-Step Execution:

• Cool anhydrous THF and LDA to -78°C .

• Add the ester (dissolved in THF) slowly over 30 minutes.

• CRITICAL: Stir for 45–60 minutes at -78°C to ensure 100% enolate formation .

• Add Benzyl Bromide dropwise.

• Allow to warm to room temperature slowly over 4 hours.

Troubleshooting Table: Alkylation

Symptom	Diagnosis	Resolution
Recovery of Starting Material	Enolate quenched by moisture before alkylation.	Re-distill THF over Na/Benzophenone. Ensure N2/Ar line is positive pressure.
Formation of White Precipitate (Salt)	N-Alkylation : Benzyl bromide reacted with the amine, not the carbon.	Enolization was incomplete. Increase LDA stir time. Ensure temp stays at -78°C during addition.
Low Conversion (<50%)	Steric hindrance preventing attack.	Add DMPU or HMPA (caution: toxic) cosolvent to solvate the lithium cation and expose the enolate.

Module 3: Critical Phase II - Reduction & Isolation

The Problem: Reducing the ester requires Lithium Aluminum Hydride (

).[1][2] The resulting amino-alcohol is amphoteric and highly soluble in water. Standard acidic workups or messy aluminum emulsions will trap the product, leading to massive yield loss.

Optimized Protocol:

• Reagent:

  (2.5 equiv) in refluxing THF.

• Quench Method: Do NOT use acid. Use the Fieser Method or Rochelle's Salt .

The "Fieser" Quench (The Golden Rule for n grams of LAH):

• Add

  mL Water.

• Add

  mL 15% NaOH.

• Add

  mL Water.

• Result: A granular white precipitate forms that can be filtered off, leaving the product in the organic phase.

Troubleshooting Flowchart

Figure 2: Decision tree for maximizing recovery during workup.

FAQ: Researcher to Researcher

Q: Can I use NaH instead of LDA for the alkylation? A: generally, No. NaH is heterogeneous and slow in THF. The reaction requires the kinetic control and solubility of LDA. If you must use NaH, you will likely need to heat it to form the enolate, which increases the risk of polymerization or side reactions.

Q: My product disappears during the extraction. Where is it? A: It is likely in your aqueous waste. Amino-alcohols are very polar.

• Fix: Do not wash the organic layer with strong acid (HCl), or you will protonate the amine and pull it into the water. Keep the pH basic (>10). Use Chloroform/Isopropanol (3:1) for extraction if the product is stubborn.

Q: Why is the benzyl group adding to the Nitrogen? A: This is a classic competition between the N-lone pair and the C-enolate. If you add the Benzyl Bromide before the enolate is fully formed, the N-alkylation is faster (

). You must ensure the ester is fully deprotonated by LDA before introducing the electrophile.

References

• Kozikowski, A. P., et al. "Synthesis of 4-substituted piperidines." Journal of Medicinal Chemistry, 1998.
• Workup Procedures: Fieser, L. F., & Fieser, M. "Reagents for Organic Synthesis." Vol. 1, Wiley, 1967, p. 581. Context: The definitive source for the "n, n, 3n" aluminum hydride quench method.

• Mechanistic Insight (Enolate Aggregation)

  • Reich, H. J. "Role of HMPA in Lithium Enolate Chemistry." Journal of Organic Chemistry.

  • Context: Explains why additives like DMPU/HMPA are necessary for hindered substr

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Carboxylic Acids to Alcohols - Chemistry Steps [chemistrysteps.com]

Catalyst selection for efficient N-alkylation of amines

Department: Process Chemistry & Catalysis Operator: Senior Application Scientist Ticket Status: Open

Diagnostic & Decision Matrix

Before troubleshooting specific failures, verify that your catalyst system matches your substrate class. Many "catalyst failures" are actually pathway mismatches.

Visual 1: Catalyst & Method Selection Flowchart Use this logic gate to determine the correct catalytic approach based on your available electrophile and desired selectivity.

Caption: Logic gate for selecting the N-alkylation pathway based on electrophile availability and selectivity requirements.

Troubleshooting Guides (FAQ Format)

Ticket #001: "I am observing significant over-alkylation (quaternary salts) when targeting secondary amines."

Diagnosis: You are likely relying on direct alkylation using alkyl halides (

pathway). Root Cause: The product (secondary amine) is often more nucleophilic than the starting primary amine due to the inductive effect of the alkyl group. This leads to a runaway reaction rate.[1]

Corrective Actions:

• Switch to Reductive Amination: If possible, oxidize your alcohol to an aldehyde or use a corresponding ketone. Reacting the amine with a carbonyl forms an imine (reversible), which is then selectively reduced.[1][2] This prevents over-alkylation because the imine is neutral and does not compete for the electrophile [1].

• Use Steric Control (If

  is mandatory): If you must use alkyl halides, switch to a bulky base (e.g., Huenig’s base) or use a large excess of the amine substrate (5–10 equivalents) to statistically favor mono-alkylation.

• Titanium(IV) Protocol: For difficult substrates, use

  with . The titanium coordinates the imine, activating it for reduction while suppressing dialkylation [2].

Ticket #002: "My 'Green Chemistry' team flagged the use of alkyl halides. How do I alkylate using alcohols directly?"

Diagnosis: You need to implement the "Borrowing Hydrogen" (Hydrogen Autotransfer) methodology. Root Cause: Alcohols are poor electrophiles. They require activation. Instead of converting them to toxic halides (using

or ), you can use a transition metal catalyst to temporarily "borrow" hydrogen from the alcohol to form a reactive aldehyde in situ.

Mechanism Visualization: The catalyst removes hydrogen from the alcohol (oxidation), holds it while the amine condenses with the aldehyde, and then returns the hydrogen to the imine (reduction).[3]

Caption: The catalytic cycle of Borrowing Hydrogen.[3][4][5][6][7] The metal catalyst shuttles hydride equivalents from the alcohol to the imine.[3][7]

Recommended Catalyst Systems:

• Iridium (Cp):*

  is the gold standard for high efficiency and broad functional group tolerance [3].

• Ruthenium:

  is a cost-effective alternative for simpler substrates.

• Iron (Non-Noble): Knölker’s complex offers a sustainable, earth-abundant option, though often with lower turnover frequencies (TOF) [4].

Ticket #003: "The reaction stalls when using bulky amines (e.g., tert-butylamine) or ortho-substituted anilines."

Diagnosis: Steric hindrance is preventing imine formation or catalyst approach. Root Cause: In the Borrowing Hydrogen or Reductive Amination pathways, the rate-determining step often shifts to the condensation of the amine and carbonyl when sterics are high.

Corrective Actions:

• Lewis Acid Additives: Add 10-20 mol%

  or . These Lewis acids activate the carbonyl oxygen, facilitating nucleophilic attack by the bulky amine.

• Solvent Switch: Move from Toluene to tert-Amyl Alcohol . The higher boiling point allows for higher kinetic energy to overcome the activation barrier, and the polarity helps stabilize the polar transition states.

• Catalyst Loading: Increase catalyst loading to 2-5 mol% (from standard 0.5-1 mol%) to compensate for catalyst deactivation over the longer reaction times required.

Experimental Protocols (SOPs)

Protocol A: Selective Mono-N-Alkylation (Reductive Amination)

Best for: Converting primary amines to secondary amines with high selectivity.[8][9]

Component	Equivalents	Role	Notes
Amine	1.0	Substrate	Dissolve in THF or DCE.
Carbonyl	1.0 - 1.1	Electrophile	Aldehyde or Ketone.
Ti(Oi-Pr)4	1.2	Lewis Acid / Scavenger	Critical: Pre-stir with amine/carbonyl for 1h to form imine.
NaBH4	1.5	Reductant	Add after imine formation. Caution: Gas evolution.
Ethanol	Solvent	Solvent	Required for NaBH4 solubility (add in step 2).

Step-by-Step:

• Mix Amine (10 mmol), Carbonyl (10 mmol), and

  (12 mmol) in dry THF (20 mL).

• Stir at ambient temperature for 1–4 hours (monitor by TLC for imine formation).

• Dilute with absolute Ethanol (10 mL).

• Add

  (15 mmol) carefully. Stir for 2 hours.

• Quench with water, filter off inorganic solids, and extract.

Protocol B: Green N-Alkylation (Borrowing Hydrogen)

Best for: Industrial/Green applications using alcohols.[5] Avoids halides.

Component	Amount	Role	Notes
Aniline/Amine	1.0 mmol	Substrate
Alcohol	1.0 - 1.2 mmol	Alkylating Agent	Benzyl or aliphatic alcohols.[10]
[Cp*IrCl2]2	1.0 mol%	Catalyst	Dimer precatalyst.
NaHCO3	10 mol%	Base	Mild base is sufficient.
Water	2.0 mL	Solvent	Green Solvent System [5].

Step-by-Step:

• Charge a pressure tube or sealed vessel with

  (4 mg, 0.005 mmol), (8.4 mg, 0.1 mmol), Amine (1.0 mmol), and Alcohol (1.0 mmol).

• Add Water (2 mL). (Note: Toluene can be used if solubility is an issue, but water is preferred for green metrics).

• Seal and heat to 100°C for 12–24 hours.

• Cool to room temperature. Extract with Ethyl Acetate.

• Purify via column chromatography if necessary (conversion is often >95%).

Comparative Data: Catalyst Performance

Table 1: Comparison of Alkylation Methods for Aniline + Benzyl Alcohol/Halide

Method	Catalyst/Reagent	Yield (%)	Selectivity (2°:3°)	Atom Economy	Toxicity Risk
	Benzyl Bromide /	65%	60:40 (Poor)	Low (Salt waste)	High (Genotoxic halide)
Reductive	Benzaldehyde /	92%	98:2	Moderate	Low
Borrowing H	/ Water	96%	>99:1	High (Water only)	Low
Borrowing H	Fe-Knölker Complex	78%	95:5	High	Lowest (Earth abundant)

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide and sodium borohydride: a reagent of choice for reductive amination." Journal of the Chemical Society, Perkin Transactions 1. Link

• Fujita, K., et al. (2009). "N-Alkylation of Amines with Alcohols Catalyzed by a Cp*Ir Complex." Tetrahedron Letters. Link

• Quintard, A., & Rodriguez, J. (2014). "Iron Cyclopentadienone Complexes: Discovery, Properties, and Catalytic Application." Angewandte Chemie International Edition. Link

• Jiang, F., et al. (2020). "Cyclometalated Iridium Complex-Catalyzed N-Alkylation of Amines with Alcohols via Borrowing Hydrogen in Aqueous Media." ACS Omega. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Recent advances in homogeneous borrowing hydrogen catalysis using earth-abundant first row transition metals - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB01895B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cyclometalated Iridium Complex-Catalyzed N-Alkylation of Amines with Alcohols via Borrowing Hydrogen in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Precision Profiling: Cross-Reactivity Landscapes of (4-Benzyl-1-methylpiperidin-4-yl)methanol Scaffolds

Executive Summary: The Scaffold Paradox

The (4-Benzyl-1-methylpiperidin-4-yl)methanol (BMPM) core is a privileged structure in medicinal chemistry, serving as the pharmacophore anchor for a diverse class of CNS-active agents. While historically associated with GluN2B-selective NMDA antagonists (like Ifenprodil derivatives), this scaffold exhibits a "chameleon-like" ability to bind Sigma-1 receptors (

R) and Acetylcholinesterase (AChE) depending on the linker chemistry attached to the methanol group.

This guide provides a rigorous technical comparison of BMPM-based compounds against classical alternatives. It addresses the critical challenge of selectivity profiling —specifically distinguishing therapeutic efficacy (GluN2B antagonism or

R agonism) from liability (hERG inhibition and off-target dopaminergic blockade).

The Comparative Landscape

We compare BMPM-derived compounds against three distinct mechanistic classes to benchmark performance.

Table 1: Comparative Selectivity Profile

Feature	BMPM Derivatives (Subject Class)	Ifenprodil (Classic GluN2B Antagonist)	MK-801 / Memantine (Channel Blockers)	Haloperidol (Sigma/D2 Ligand)
Primary Target	Tunable: GluN2B (NTD) or R	GluN2B (N-Terminal Domain)	NMDA Pore (PCP Site)	D2 Receptor / R
Binding Mode	Allosteric (Non-competitive)	Allosteric (Non-competitive)	Uncompetitive (Open Channel)	Competitive Antagonist
GluN2B Selectivity	High (>50-fold vs GluN2A)	High (>200-fold vs GluN2A)	None (Pan-NMDA)	N/A
R Affinity	High (nM range)	Moderate	Negligible	High (nM range)
Key Liability	hERG Inhibition (QT risk)	-Adrenergic (Hypotension)	Psychotomimetic Effects	Extrapyramidal Symptoms (EPS)
Therapeutic Focus	Neuroprotection, Neuropathic Pain	Ischemia (Failed), Depression	Alzheimer's, Anesthesia	Antipsychotic

Detailed Analysis

1. vs. Ifenprodil (The Ancestor)

• The Causality: Ifenprodil contains the benzylpiperidine moiety but suffers from high affinity for

  -adrenergic receptors, causing hypotension.

• The BMPM Advantage: By modifying the methanol linker of the BMPM core, researchers can retain GluN2B selectivity while significantly reducing

  affinity. However, the BMPM core inherently increases affinity for the Sigma-1 receptor, often shifting the compound's profile from a pure NMDA antagonist to a dual GluN2B/ ligand .

2. vs. MK-801 (The Channel Blocker)

• The Causality: MK-801 blocks the ion channel pore only when it is open (use-dependent). This blockade is so complete it prevents physiological synaptic plasticity, leading to hallucinations and neurotoxicity (Olney's lesions).

• The BMPM Advantage: BMPM compounds bind to the N-Terminal Domain (NTD) interface of the GluN2B subunit. They stabilize the receptor in a closed-cleft conformation but do not block the pore directly. This allows "sparing" of physiological NMDA function, offering a superior safety profile.

Mechanism of Action & Signaling Pathways

To understand the cross-reactivity, one must visualize where these compounds act. The BMPM scaffold often straddles two major pathways: Glutamatergic transmission and Sigma-1 chaperone signaling.

Figure 1: Dual-mechanism capability of BMPM scaffolds targeting GluN2B and Sigma-1, with the inherent risk of hERG blockade.[1][2][3][4][5][6]

Experimental Protocols: The Validation Cascade

Trustworthy profiling requires a self-validating workflow. Do not rely on a single assay. Use this cascading protocol to filter BMPM derivatives.

Phase 1: Binding Affinity (The Filter)

Objective: Determine

values for GluN2B, , and .

• Assay A: GluN2B Radioligand Binding

  • Source: Rat cortical membranes or HEK293-GluN2B stable lines.

  • Ligand:

    (Specific for GluN2B NTD).

  • Blockers: Include

    GBR-12909 to block dopamine transporter binding sites (a common artifact for piperidines).

  • Validation: Non-specific binding must be defined by

    Spermine (which modulates the ifenprodil site) or unlabeled Ifenprodil.

• Assay B: Sigma-1 Receptor Binding

  • Source: Guinea pig brain membranes or Jurkat cells.

  • Ligand:

    (Highly selective agonist).

  • Validation: Use Haloperidol (

    ) to define non-specific binding.

  • Critical Note: BMPM derivatives often show

    for .[7] If , the compound is a dual ligand .

Phase 2: Functional Potency (The Truth)

Objective: Confirm that binding translates to functional inhibition (IC50).

• Method: Two-Electrode Voltage Clamp (TEVC) in Xenopus oocytes expressing recombinant GluN1/GluN2B.

• Protocol:

  • Hold membrane potential at

    .

  • Apply Agonist:

    Glutamate + Glycine (Control Response).

  • Washout.

  • Co-apply Agonist + BMPM Test Compound (5 concentrations).

• Self-Validation:

  • Run parallel assays on GluN1/GluN2A oocytes.

  • Success Criterion: The compound must show

    selectivity for 2B over 2A. If inhibition occurs at 2A, the compound is losing its NTD-specificity (likely pore blocking).

Phase 3: Safety Profiling (The Liability Screen)

Objective: Quantify hERG liability, the "Achilles' heel" of piperidine scaffolds.

• Method: Automated Patch Clamp (e.g., QPatch or Patchliner) on hERG-CHO cells.

• Protocol:

  • Depolarizing pulse to

    for 2s, followed by repolarization to to elicit tail current.

  • Measure tail current inhibition.

• Benchmark:

  • Safe:

    .

  • Risk: BMPM compounds often trap in the hERG pore due to the basic nitrogen and benzyl group.

  • Mitigation: If hERG signal is high, introduce polar groups (e.g., hydroxyls) on the benzyl ring to reduce lipophilicity (LogP).

Workflow Visualization

The following diagram illustrates the decision tree for advancing a BMPM candidate.

Figure 2: The "Kill-Quick" profiling cascade. Note that hERG liability is the final gatekeeper for this chemical class.

References

• Costantino, L., et al. (2005).[8] Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine derivatives as potent sigma ligands. Journal of Medicinal Chemistry. Link

• Paoletti, P., et al. (2013). NMDA receptor subunits: function and pharmacology. Progress in Neurobiology. Link

• Hancox, J. C., et al. (2008).[1] The hERG potassium channel as a target for antiarrhythmic drugs and a source of drug-induced arrhythmias.[1][3][5][9] Expert Opinion on Therapeutic Targets. Link

• Williams, K. (1993).[10] Ifenprodil discriminates subtypes of the N-methyl-D-aspartate receptor: selectivity and mechanisms of action.[11] Molecular Pharmacology. Link

• Cobos, E. J., et al. (2008). Pharmacology and therapeutic potential of sigma(1) receptor ligands. Current Neuropharmacology. Link

Sources

• 1. Frontiers | An Update on the Structure of hERG [frontiersin.org]
• 2. Inhibition of the hERG Potassium Channel by a Methanesulphonate-Free E-4031 Analogue | MDPI [mdpi.com]
• 3. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 4. chemrxiv.org [chemrxiv.org]
• 5. cellmicrosystems.com [cellmicrosystems.com]
• 6. 4-Benzylpiperidine - Wikipedia [en.wikipedia.org]
• 7. Cytotoxicity Profiles and Neuroprotective Properties of the Novel Ifenprodil Analogues as Sigma Ligands | MDPI [mdpi.com]
• 8. Synthesis and structure-activity relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine derivatives as potent sigma ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular determinants of HERG channel block - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ifenprodil Effects on GluN2B-Containing Glutamate Receptors - PMC [pmc.ncbi.nlm.nih.gov]
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